Cas no 2097130-87-3 (9S-[(1-oxohexadecyl)oxy]-octadecanoicacid)

• Product Name: 9S-[(1-oxohexadecyl)oxy]-octadecanoicacid
• CAS No: 2097130-87-3
• MF: C₃₄H₆₆O₄
• MW: 538.885451793671
• CID: 4638346
• PubChem ID: 124641448
• Update Time: 2025-10-21

9S-[(1-oxohexadecyl)oxy]-octadecanoicacid Chemical and Physical Properties

Names and Identifiers

• 9(S)-PAHSA
• Octadecanoic acid, 9-[(1-oxohexadecyl)oxy]-, (9S)-
• PD017124
• AKOS040755354
• 2097130-87-3
• starbld0000785
• CS-0105833
• 9S-[(1-oxohexadecyl)oxy]-octadecanoic acid
• HY-124281A
• 9S-[(1-oxohexadecyl)oxy]-octadecanoicacid
• (9S)-9-(Hexadecanoyloxy)octadecanoic acid
• (9S)-9-hexadecanoyloxyoctadecanoic acid

• Inchi： 1S/C34H66O4/c1-3-5-7-9-11-12-13-14-15-16-18-23-27-31-34(37)38-32(28-24-20-17-10-8-6-4-2)29-25-21-19-22-26-30-33(35)36/h32H,3-31H2,1-2H3,(H,35,36)/t32-/m0/s1
• InChI Key： MHQWHZLXDBVXML-YTTGMZPUSA-N
• SMILES： C(O)(=O)CCCCCCC[C@@H](OC(=O)CCCCCCCCCCCCCCC)CCCCCCCCC

Computed Properties

• Exact Mass: 538.49611058g/mol
• Monoisotopic Mass: 538.49611058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 32
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.2
• Topological Polar Surface Area: 63.6Ų

Additional information on 9S-[(1-oxohexadecyl)oxy]-octadecanoicacid

Comprehensive Overview of 9S-[(1-oxohexadecyl)oxy]-octadecanoic acid (CAS No. 2097130-87-3): Properties, Applications, and Industry Relevance

9S-[(1-oxohexadecyl)oxy]-octadecanoic acid (CAS No. 2097130-87-3) is a specialized fatty acid derivative gaining attention in advanced chemical research and industrial applications. This compound, characterized by its unique long-chain esterified structure, plays a pivotal role in sectors like biodegradable surfactants, cosmetic formulations, and lipid-based drug delivery systems. Its molecular architecture combines an 18-carbon backbone (octadecanoic acid) with a hexadecyl ester group, offering exceptional stability and amphiphilic properties.

Recent studies highlight the growing demand for sustainable lipid derivatives like 9S-[(1-oxohexadecyl)oxy]-octadecanoic acid in green chemistry initiatives. With increasing searches for "eco-friendly emulsifiers" and "non-toxic cosmetic ingredients" across scientific databases, this compound aligns with global trends toward bio-based alternatives. Its low irritation potential and biodegradability make it particularly valuable in personal care products, where consumers prioritize safety and environmental impact.

From a technical perspective, the asymmetric ester linkage at the 9-position of the octadecanoic acid chain distinguishes this compound from conventional fatty acid esters. This structural feature enhances its thermal stability (decomposition temperature >200°C) and solubility profile, enabling applications in high-performance lubricants and polymer plasticizers. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its >98% purity in commercial grades.

The pharmaceutical industry explores CAS 2097130-87-3 for its potential in liposomal formulations, capitalizing on its ability to modify membrane fluidity. Researchers investigating "enhanced drug permeability" or "transdermal delivery systems" frequently encounter this compound in patent literature. Its balanced hydrophilic-lipophilic character (HLB ~5-7) makes it ideal for stabilizing nanoemulsions in topical medications.

Industrial synthesis of 9S-[(1-oxohexadecyl)oxy]-octadecanoic acid typically involves enzymatic esterification under mild conditions, reflecting the shift toward energy-efficient manufacturing. Quality control protocols emphasize residual solvent analysis and peroxide value monitoring to ensure compliance with ISO 9001 standards. Storage recommendations include nitrogen atmosphere protection to maintain stability.

Emerging applications in food-grade coatings and edible films leverage the compound's GRAS-like properties. With growing consumer interest in "clean-label ingredients," manufacturers value its non-GMO origin when derived from plant-based stearic acid and palmitic acid precursors. Regulatory filings in multiple jurisdictions confirm its safety profile for specific food contact materials.

Future research directions for CAS 2097130-87-3 include nanotechnology integrations and biomedical material developments. Patent analytics reveal a 40% annual increase in filings referencing this compound, particularly in controlled-release systems and tissue engineering scaffolds. These advancements position 9S-[(1-oxohexadecyl)oxy]-octadecanoic acid as a versatile platform chemical for next-generation formulations.